Cas no 220414-16-4 (1-Hexadecanethiol, 15,15,16,16,16-pentafluoro-)

• Product Name: 1-Hexadecanethiol, 15,15,16,16,16-pentafluoro-
• CAS No: 220414-16-4
• MF: C₁₆H₂₉F₅S
• MW: 348.458481550217
• CID: 1405767
• PubChem ID: 71358169
• Update Time: 2025-04-20

1-Hexadecanethiol, 15,15,16,16,16-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanethiol, 15,15,16,16,16-pentafluoro-
• 15,15,16,16,16-pentafluorohexadecane-1-thiol
• DTXSID80782190
• 220414-16-4

• Inchi： 1S/C16H29F5S/c17-15(18,16(19,20)21)13-11-9-7-5-3-1-2-4-6-8-10-12-14-22/h22H,1-14H2
• InChI Key： QHNJSZVQLAWADM-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 348.19117
• Monoisotopic Mass: 348.19101291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0